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Compound of Interest

Compound Name: Isocetyl stearoyl stearate

Cat. No.: B1499349

For Researchers, Scientists, and Drug Development Professionals

Introduction

Isocetyl stearoyl stearate is a complex ester that serves as a versatile emollient, texture
enhancer, and pigment dispersant in a variety of cosmetic and pharmaceutical formulations.[1]
[2][3] Its unique molecular structure, derived from the esterification of isocetyl alcohol with
stearic acid, results in a substance with a desirable sensory profile and functional properties.[2]
[3] This technical guide provides a comprehensive overview of the core physicochemical
properties of Isocetyl stearoyl stearate, offering valuable data for formulation development,
quality control, and scientific research.

Chemical Identity

o INCI Name: Isocetyl Stearoyl Stearate[4]

CAS Number: 97338-28-8[1]

Chemical Formula: Cs2H10204[3]

Molecular Weight: 791.38 g/mol [5]

Synonyms: Isohexadecyl 12-[(1-oxooctadecyl)oxy]octadecanoate[6]
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Physicochemical Properties

The functional performance of Isocetyl stearoyl stearate in a formulation is dictated by its
physicochemical characteristics. While it is generally described as a light yellow, transparent
oily liquid or semi-solid with a mild, characteristic odor, precise quantitative data is essential for
reproducible and stable formulations.[2][4]

Quantitative Data Summary

The following table summarizes the available quantitative physicochemical data for Isocetyl
stearoyl stearate. It is important to note that specific values for properties such as melting
point, viscosity, density, and refractive index are not consistently available in publicly accessible
documents and may vary between manufacturers. For comparative purposes, data for the
related but distinct compound, Isocetyl Stearate, is included with a clear distinction.
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Isocetyl Stearoyl Isocetyl Stearate Test Method
Property
Stearate (for reference) Reference
Light yellow liquid or Clear, pale yellow oily ] )
Appearance o o Visual Inspection
semi-solid liquid
) o ) Organoleptic
Odor Mild, characteristic Faint odor )
Evaluation
Acid Value (mg o
5.28 <3.0 Titration
KOH/qg)
Saponification Value o
141.2 100 - 120 Titration
(mg KOH/q)
Hydroxyl Value (m
Y y (mg 6.5 - Titration
KOH/qg)
lodine Value (g o
5.7 <8.0 Titration
12/1009)
Assay (GC, %) >98.0% - Gas Chromatography
Water Content (%) 0.18 <0.3 Karl Fischer Titration
) ) ) ) USP <741> Class Il /
Melting Point (°C) Data not available ~37 (estimate)
ASTM D127
Viscosity Low to medium Low Brookfield Viscometer
Density (g/cm? at ) Pycnometer /
Data not available ~0.857
25°C) Hydrometer
Refractive Index (at )
Data not available ~1.455 Refractometer

20°C)

Disclaimer: The data for Isocetyl Stearate is provided for informational purposes only and
should not be considered as specifications for Isocetyl Stearoyl Stearate.

Solubility Profile
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Isocetyl stearoyl stearate is insoluble in water but demonstrates good solubility in oils and
organic solvents.[2][7] It has excellent compatibility with a wide range of cosmetic ingredients,
including other esters, waxes, and silicones.[3]

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of the
physicochemical properties of cosmetic ingredients. The following sections outline the general
experimental protocols for key analyses.

Determination of Acid, Saponification, Hydroxyl, and
lodine Values

These values are determined using standard titration methods as outlined in pharmacopeias
such as the United States Pharmacopeia (USP) or the European Pharmacopoeia (Ph. Eur.).
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Titration-Based Analyses Workflow

Sample Preparation
(Dissolution in appropriate solvent)

'

Addition of Titrant
(e.g., KOH for Acid/Saponification Value)

'

Endpoint Detection
(Colorimetric or Potentiometric)

:

Calculation of Value
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Gas Chromatography (GC) Assay Workflow

Sample Preparation
(Derivatization if necessary)

l

Injection into GC

'

Separation in Column

'

Detection (e.g., FID)

'

Data Analysis
(Peak integration and quantification)
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Karl Fischer Titration Workflow

Introduction of Sample into Titration Cell

'

Titration with Karl Fischer Reagent

l

Endpoint Detection
(Electrometric)

l

Calculation of Water Content

Rotational Viscometry Workflow

Sample Thermostatting

Spindle and Speed Selection

Measurement of Torque

Conversion to Viscosity (cP or mPa-s)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1499349?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

